BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethylene glycol monohexyl ether structural
formula and isomers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154

An In-depth Technical Guide to Ethylene Glycol Monohexyl Ether: Structural Formula, Isomers,
and Experimental Protocols

Introduction

Ethylene glycol monohexyl ether, also known by its IUPAC name 2-(hexyloxy)ethanol, is a
high-boiling point, colorless liquid with a mild odor. It belongs to the E-series of glycol ethers, a
class of solvents known for their excellent solvency characteristics for both water-soluble and
water-insoluble substances. Its molecular structure, containing both a hydrophilic hydroxyl
group and a lipophilic hexyloxy group, makes it a versatile compound used as a coalescing
agent in latex paints and cleaners, a solvent in specialty printing inks, and a chemical
intermediate.[1][2] This technical guide provides a comprehensive overview of the structural
formula of ethylene glycol monohexyl ether, its isomers, physicochemical properties, and
detailed experimental protocols for its synthesis and analysis.

Structural Formula and Isomerism

The chemical formula for ethylene glycol monohexyl ether is CsH1sO2.[1][3][4] Its primary and
most common isomer is 2-(n-hexyloxy)ethanol.

Linear Formula: CH3(CH2)sOCH2CH20H

SMILES: CCCCCCOCCQ[5]
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InChl: 1S/C8H1802/c1-2-3-4-5-7-10-8-6-9/h9H,2-8H2,1H3[5]

Isomers of CsHi1s02

The molecular formula CsH1s02 encompasses a variety of structural isomers. These can be
broadly classified into two main categories: other glycol ethers (positional isomers of the hexyl
group) and other compounds with different functional groups, such as octanediols.

1.1.1 Glycol Ether Isomers

These isomers retain the ethylene glycol backbone but feature different isomers of the hexyl
group attached via the ether linkage. The primary hexyl group isomers include:

2-(n-Hexyloxy)ethanol: The straight-chain isomer (already described).

¢ 2-((2-Methylpentyl)oxy)ethanol: A branched isomer.

o 2-((3-Methylpentyl)oxy)ethanol: Another branched isomer.

o 2-((4-Methylpentyl)oxy)ethanol (Isohexyloxyethanol): A common branched isomer.

e 2-((2-Ethylbutyl)oxy)ethanol: A branched isomer.

e 2-((2,2-Dimethylbutyl)oxy)ethanol (neohexyloxyethanol): A sterically hindered isomer.
e 2-((2,3-Dimethylbutyl)oxy)ethanol: A branched isomer.

e 2-((3,3-Dimethylbutyl)oxy)ethanol: A branched isomer.

1.1.2 Other Structural Isomers

This category includes isomers with different carbon backbones or functional group
arrangements, such as:

» 1-Octoxyethanol: An ether where the ethoxy group is attached to the first carbon of an
octane chain.

e Octane-1,2-diol: An eight-carbon diol with hydroxyl groups on adjacent carbons.
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e Octane-1,8-diol: An eight-carbon diol with hydroxyl groups at the chain ends.
e Di-n-butyl ether: While an ether, its formula is CsH1s0, so it is not an isomer.
 Various other branched octanediols.

The following diagram illustrates the logical relationship between the parent molecular formula

and its key isomer classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-(Hexyloxy)ethanol (31726-34-8) for sale [vulcanchem.com]

e 2. 2-(HEXYLOXY)ETHANOL | 112-25-4 [chemicalbook.com]

e 3. 2-(n-Hexyloxy)ethanol, 98% | Fisher Scientific [fishersci.ca]

e 4. tcichemicals.com [tcichemicals.com]

e 5. Glycol monohexyl ether | C8H1802 | CID 8170 - PubChem [pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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